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Compound of Interest

Compound Name: 2-Methylpentan-3-amine

Cat. No.: B3370821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of branched alkylamines, compounds of significant interest in chemical synthesis, materials

science, and pharmaceutical development. Understanding these properties is crucial for

process design, reaction optimization, and predicting the behavior of these molecules in

various systems. This document summarizes key quantitative data, details the experimental

methodologies for their determination, and visualizes the associated workflows.

Quantitative Thermodynamic Data
The following tables summarize essential thermodynamic data for a selection of representative

branched alkylamines. These values have been compiled from various reputable sources and

provide a basis for comparison and modeling.

Table 1: Standard Molar Enthalpy and Gibbs Free Energy of Formation
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Compound
IUPAC
Name

CAS
Number

Formula
ΔfH°(gas)
(kJ/mol)

ΔfH°(liquid)
(kJ/mol)

Isopropylami

ne

Propan-2-

amine
75-31-0 C₃H₉N -85.8 ± 0.5 -111.8 ± 0.5

tert-

Butylamine

2-

Methylpropan

-2-amine

75-64-9 C₄H₁₁N
-120.68 ±

0.55[1]

-150.1 to

-151.1[1]

sec-

Butylamine

Butan-2-

amine
13952-84-6 C₄H₁₁N -108.9 ± 0.6 -138.2 ± 0.7

Isobutylamine

2-

Methylpropan

-1-amine

78-81-9 C₄H₁₁N -101.4 ± 0.6
-132.0 to

-133.0[2]

Table 2: Standard Molar Entropy and Molar Heat Capacity

Compound Formula
S°(gas)
(J/mol·K)

S°(liquid)
(J/mol·K)

C_p(gas)
(J/mol·K)

C_p(liquid)
(J/mol·K)

Isopropylami

ne
C₃H₉N 294.6 ± 2.1 218.32[3] 87.3 ± 4.2 162.0

tert-

Butylamine
C₄H₁₁N 295.4 ± 2.1 233.63[1] 108.8 ± 4.2 191.71[1]

sec-

Butylamine
C₄H₁₁N 335.8 ± 2.1 243.1 114.6 ± 4.2 188.7

Isobutylamine C₄H₁₁N 313.0 ± 2.1 224.7 110.0 ± 4.2 194[4]

Table 3: Vapor Pressure Data
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Compound Formula
Vapor Pressure (kPa) @
298.15 K (25 °C)

Isopropylamine C₃H₉N 63.41 @ 293.15 K[3]

tert-Butylamine C₄H₁₁N 49.6

sec-Butylamine C₄H₁₁N 24.5

Isobutylamine C₄H₁₁N 20.9

Experimental Protocols
The determination of the thermodynamic properties listed above relies on precise and well-

established experimental techniques. The following sections detail the methodologies for three

key measurements.

Determination of Heat Capacity by Calorimetry
Objective: To measure the amount of heat required to raise the temperature of a known mass

of a branched alkylamine by 1°C (or 1 K).

Methodology: Adiabatic Heat-Capacity Calorimetry

Sample Preparation: A precisely weighed sample of the purified branched alkylamine is

hermetically sealed in a calorimeter vessel of known heat capacity. The vessel is typically

made of a conductive material like copper or gold-plated copper.

Apparatus: The calorimeter vessel is placed within an adiabatic shield in a high-vacuum

cryostat. The temperature of the shield is meticulously controlled to match the temperature of

the calorimeter vessel at all times, minimizing heat exchange with the surroundings.

Heating: A known quantity of electrical energy is supplied to a heater within the calorimeter

vessel, causing a small, incremental increase in the temperature of the sample and the

vessel.

Temperature Measurement: The temperature of the calorimeter is measured with high

precision using a calibrated platinum resistance thermometer before and after the energy
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input, once thermal equilibrium is re-established.

Calculation: The heat capacity (C_p) is calculated using the following equation:

C_p = (ΔQ / ΔT) - C_cal

where:

ΔQ is the heat added to the system.

ΔT is the resulting change in temperature.

C_cal is the heat capacity of the calorimeter vessel.

Data Acquisition: This process is repeated over a range of temperatures to determine the

temperature dependence of the heat capacity.
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Sample Preparation

Measurement

Data Analysis

Purify Branched Alkylamine

Weigh Sample Accurately

Seal in Calorimeter Vessel

Place Vessel in Cryostat

Transfer to Apparatus

Establish Adiabatic Conditions

Input Known Electrical Energy

Measure Temperature Change (ΔT)

Calculate Heat Capacity (Cp)

Raw Data

Repeat at Different Temperatures
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Apparatus Setup

Measurement Cycle

Data Analysis

Assemble Ebulliometer

Introduce Branched Alkylamine Sample

Connect to Pressure Control System

Set System Pressure

Start Experiment

Heat Sample to Boiling

Attain Thermal Equilibrium

Record Temperature and Pressure

Vary Pressure for Next Data Point Plot Vapor Pressure vs. Temperature

Data Points

Fit Data to Antoine or Clausius-Clapeyron Equation
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Preparation

Titration

Analysis

Prepare Standard Amine Solution

Prepare Standard Acid Titrant

Add Acid Titrant Incrementally

Calibrate pH Meter

Record pH after Each Addition

Place Amine Solution in Beaker

Plot pH vs. Volume of Titrant

Data Points

Determine Equivalence Point

Identify Half-Equivalence Point

pKa = pH at Half-Equivalence Point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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